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Compound of Interest

Compound Name: Acethion

Cat. No.: B1207489

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acethion, with the CAS number 919-54-0, is an organophosphate insecticide.[1] Belonging to
the class of thioether compounds, it functions as a non-systemic acetylcholinesterase (AChE)
inhibitor.[1] This technical guide provides a comprehensive overview of Acethion, including its
chemical properties, synthesis, mechanism of action, metabolic pathways, and analytical
methodologies. The information is intended to support research, scientific investigation, and
drug development activities related to this compound.

Chemical and Physical Properties

Acethion is chemically identified as S-[(ethoxycarbonyl)methyl] O,O-diethyl phosphorodithioate
or ethyl [(diethoxyphosphinothioyl)thio]acetate.[1] A summary of its key chemical and physical
properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Acethion
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Property Value Reference
CAS Number 919-54-0 [1]
Molecular Formula C8H1704PS2 [1]
Molecular Weight 272.32 g/mol [1]

S-[(ethoxycarbonyl)methyl]
IUPAC Name 0O,0O-diethyl [1]
phosphorodithioate

Synonyms Acethione, Ethoxyphos [1]
Not specified in provided
Appearance
results
Solubility Moderately soluble in water [1]
Volatility Highly volatile [1]

Synthesis of Acethion
Synthesis Pathway

Acethion is commercially synthesized through the esterification of mercaptoacetic acid with
0,0-diethyl phosphorodithioate.[1] The reaction involves the formation of ethyl 2-
(diethoxyphosphinothioylthio)acetate under controlled conditions.[1]

Experimental Protocol

A general, detailed experimental protocol for the synthesis of Acethion, based on the available
information, is as follows:

e Reactants:
o Mercaptoacetic acid ethyl ester
o 0,0O-diethyl phosphorodithioic chloride

o An organic solvent (e.g., toluene or dichloromethane)
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o Abase (e.g., triethylamine) to neutralize the hydrochloric acid byproduct.[1]

e Procedure: a. Dissolve mercaptoacetic acid ethyl ester in the chosen organic solvent within a
reaction vessel. b. Slowly add O,0O-diethyl phosphorodithioic chloride to the solution while
maintaining a low to moderate temperature to preserve the integrity of the
organophosphorus structure.[1] c. Concurrently, add triethylamine to the reaction mixture to
neutralize the hydrochloric acid that is formed during the reaction.[1] d. Stir the reaction
mixture for a specified period under controlled temperature to ensure the completion of the
esterification process. e. After the reaction is complete, the mixture is typically washed with
water to remove the triethylamine hydrochloride salt and any unreacted starting materials. f.
The organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate). g. The
solvent is removed under reduced pressure to yield the crude Acethion product. h. Further
purification can be achieved through techniques such as distillation or chromatography.

Mechanism of Action and Signhaling Pathways

As an organophosphate insecticide, Acethion's primary mechanism of action is the inhibition of
the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine in synaptic clefts.

The inhibition of AChE by Acethion leads to an accumulation of acetylcholine, resulting in the
continuous stimulation of cholinergic receptors. This overstimulation disrupts the normal

functioning of the nervous system in target organisms.
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Caption: Mechanism of Acethion as an Acetylcholinesterase Inhibitor.

Metabolism

Specific metabolic pathways for Acethion in mammals are not well-documented in the
available literature. However, based on the general metabolism of organophosphorus
pesticides, a probable metabolic fate for Acethion can be proposed. The metabolism likely
involves two main phases: Phase | (functionalization) and Phase Il (conjugation).

Phase | Metabolism: This phase typically involves oxidation, hydrolysis, and reduction
reactions. For Acethion, key transformations would likely include:

o Oxidative Desulfuration: Conversion of the thiono (P=S) group to the more toxic oxon (P=0)
form by cytochrome P450 enzymes.

» Hydrolysis: Cleavage of the ester linkages by esterases, leading to the formation of O,0O-
diethyl phosphorodithioate and ethyl mercaptoacetate.

Phase Il Metabolism: The metabolites from Phase | are often conjugated with endogenous
molecules to increase their water solubility and facilitate their excretion. This can involve
conjugation with glutathione, glucuronic acid, or sulfate.
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Caption: Proposed Metabolic Pathway of Acethion.

Toxicological Profile

Acethion is classified as moderately toxic to mammals and is a known neurotoxin.[1]
Quantitative toxicological data, such as LD50 and IC50 values, are crucial for risk assessment.
A summary of available data is provided in Table 2.

Table 2: Toxicological Data for Acethion
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Parameter Value Species Route Reference
Data not
LD50 (Oral) available in Rat Oral

search results

Data not
IC50 (AChE) available in - -

search results

Note: Specific LD50 and IC50 values for Acethion were not found in the provided search
results. The table is structured for future data insertion.

Analytical Methodology

The analysis of Acethion in biological and environmental samples is typically performed using
chromatographic techniques coupled with mass spectrometry. Gas chromatography-mass
spectrometry (GC-MS) is a common method for the determination of organophosphate
pesticides.

Experimental Protocol for GC-MS Analysis

The following is a general protocol for the analysis of organophosphate pesticides like
Acethion in a biological matrix (e.g., blood plasma).

o Sample Preparation (Extraction): a. To 1 mL of plasma, add an internal standard. b. Perform
a liquid-liquid extraction with a suitable organic solvent (e.g., a mixture of hexane and
dichloromethane). c. Vortex the mixture and centrifuge to separate the layers. d. Transfer the
organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. e.
Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for GC-
MS analysis.

e GC-MS Conditions:

o Gas Chromatograph: Equipped with a capillary column suitable for pesticide analysis (e.qg.,
HP-5MS).

o Injector: Splitless mode.
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o Oven Temperature Program: A temperature gradient is used to separate the analytes. A
typical program might start at a low temperature (e.g., 70°C), ramp up to a high
temperature (e.g., 280°C), and hold for a few minutes.

o Carrier Gas: Helium at a constant flow rate.
o Mass Spectrometer: Operated in electron ionization (EI) mode.

o Detection: Selected lon Monitoring (SIM) mode for enhanced sensitivity and selectivity,
monitoring for characteristic ions of Acethion.
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Caption: General Workflow for Acethion Analysis by GC-MS.
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Environmental Fate

Information regarding the environmental degradation of Acethion is limited.[1] As an
organophosphate pesticide, its fate in the environment is influenced by processes such as
hydrolysis, photolysis, and microbial degradation. The high volatility of Acethion suggests that
atmospheric transport may play a role in its environmental distribution.[1]

Conclusion

Acethion is a moderately toxic organophosphate insecticide that functions by inhibiting
acetylcholinesterase. This guide has provided an overview of its chemical properties, a general
synthesis protocol, its mechanism of action, a proposed metabolic pathway, and a general
analytical methodology. It is important to note that specific quantitative toxicological data and
detailed environmental fate studies for Acethion are not readily available in the public domain.
Further research is required to fully characterize the toxicological and environmental profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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